Cas no 1352513-65-5 (2-tert-Butylsulfanyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine)

• Product Name: 2-tert-Butylsulfanyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine
• CAS No: 1352513-65-5
• MF: C₂₀H₂₆N₂O₂S₂
• MW: 390.56264257431
• CID: 5169138
• Update Time: 2025-05-21

2-tert-Butylsulfanyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-tert-Butylsulfanyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine

• InChI Key： VNDLXSPZNJNUGQ-UHFFFAOYSA-N
• SMILES： C1(SC(C)(C)C)=NC=C(C2CCCN2S(C2=CC=C(C)C=C2)(=O)=O)C=C1

Additional information on 2-tert-Butylsulfanyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine

Introduction to 2-tert-Butylsulfanyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine (CAS No. 1352513-65-5)

Compound with the CAS number 1352513-65-5 and the product name 2-tert-butylsulfanyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The intricate molecular architecture of this pyridine derivative, characterized by the presence of a tert-butylsulfanyl group and a toluene-4-sulfonyl-substituted pyrrolidine moiety, positions it as a promising candidate for further investigation in drug discovery and development.

The synthesis of 2-tert-butylsulfanyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the tert-butylsulfanyl group at the 2-position of the pyridine ring enhances the compound's solubility and stability, making it more amenable to various chemical modifications. Additionally, the presence of the toluene-4-sulfonyl-substituted pyrrolidine moiety contributes to its binding affinity and interaction with biological targets, which is crucial for its potential pharmacological activity.

In recent years, there has been growing interest in developing novel small molecules that can modulate biological pathways associated with various diseases. The structural features of 2-tert-butylsulfanyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine make it an attractive candidate for further exploration in this context. Specifically, the compound's ability to interact with specific enzymes and receptors has been highlighted in several preliminary studies. These interactions are believed to be mediated by the aromatic rings and sulfonamide groups present in its structure, which are known to play a critical role in drug-receptor binding.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research indicates that compounds with similar structural motifs can modulate neurotransmitter release and receptor activity, which are key factors in conditions such as depression, anxiety, and neurodegenerative diseases. The presence of both the pyridine and pyrrolidine rings in 2-tert-butylsulfanyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine suggests that it may have a dual-action mechanism, targeting multiple pathways simultaneously.

The compound's synthesis also highlights advancements in green chemistry principles. By optimizing reaction conditions to minimize waste and energy consumption, researchers have been able to produce 2-tert-butylsulfanyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine with high yield and purity. This approach aligns with the broader goal of developing sustainable pharmaceutical processes that are environmentally friendly and economically viable.

Evaluation of 2-tert-butylsulfanyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine's pharmacological properties has revealed several promising characteristics. In vitro studies have demonstrated its ability to inhibit certain enzymes involved in inflammation and pain signaling. These findings are particularly intriguing given the high prevalence of chronic inflammatory conditions worldwide. Furthermore, preliminary animal models suggest that the compound may have neuroprotective effects, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease.

The development of novel drug candidates often involves a rigorous screening process to identify compounds with optimal pharmacokinetic profiles. In this regard, 2-tert-butylsulfanyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-ylyl]-pyridine has shown encouraging results in terms of bioavailability and metabolic stability. These properties are essential for ensuring that the compound reaches its target site in sufficient concentrations to exert its therapeutic effects.

The future direction of research on this compound includes further exploration of its mechanism of action and identification of potential side effects. Advanced computational methods, such as molecular docking simulations, are being employed to predict how this compound interacts with biological targets at an atomic level. These studies will provide valuable insights into its pharmacological activity and help guide future modifications for improved efficacy.

In conclusion, 2-tert-butylsulfanyl--[1-(toluene--4--sulfonyl)--pyrrolidin--2--ylyl]--pyridine (CAS No.--1352513--65--5) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features, coupled with promising preliminary results from both in vitro and animal studies, make it a compelling candidate for further investigation. As research continues to uncover new insights into its pharmacological properties, this compound holds great promise for contributing to the development of novel treatments for various diseases.